Cas no 1657076-80-6 (Cyanine-3-maleimide)

• Product Name: Cyanine-3-maleimide
• CAS No: 1657076-80-6
• MF: C₃₆H₄₂N₄O₉S₂
• MW: 738.870087146759
• CID: 5171346
• Update Time: 2025-10-19

Cyanine-3-maleimide Chemical and Physical Properties

Names and Identifiers

• Cyanine-3-maleimide

• Inchi： 1S/C36H42N4O9S2/c1-35(2)26-22-24(50(44,45)46)13-15-28(26)38(5)30(35)10-9-11-31-36(3,4)27-23-25(51(47,48)49)14-16-29(27)39(31)20-8-6-7-12-32(41)37-19-21-40-33(42)17-18-34(40)43/h9-11,13-18,22-23H,6-8,12,19-21H2,1-5H3,(H2-,37,41,44,45,46,47,48,49)
• InChI Key： LOVTXMZOYVAEPC-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)C(C)(C)/C(=C/C=C/C1C(C)(C)C3C=C(C=CC=3[N+]=1C)S(=O)(=O)[O-])/N2CCCCCC(NCCN1C(C=CC1=O)=O)=O)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 51
• Rotatable Bond Count: 12
• Complexity: 1700
• XLogP3: 2.6
• Topological Polar Surface Area: 201

Additional information on Cyanine-3-maleimide

Cyanine-3-maleimide (CAS No. 1657076-80-6): A Versatile Tool in Modern Biochemical Research

The compound Cyanine-3-maleimide (CAS No. 1657076-80-6) represents a significant advancement in the field of biochemical and pharmaceutical research. As a synthetic dye derivative, it has garnered considerable attention due to its unique chemical properties and broad applicability in various scientific domains. This introduction aims to provide a comprehensive overview of the compound, emphasizing its structural characteristics, functional attributes, and the latest research applications.

The molecular structure of Cyanine-3-maleimide is characterized by a cyanine core conjugated with a maleimide group. The cyanine moiety, known for its strong absorption in the near-infrared region, makes it an excellent candidate for fluorescence-based imaging techniques. Meanwhile, the maleimide group introduces reactivity that allows for covalent bonding with thiol-containing molecules, such as cysteine residues in proteins. This dual functionality has positioned Cyanine-3-maleimide as a powerful tool for biochemical labeling and tracking.

In recent years, the use of Cyanine-3-maleimide has expanded significantly in the field of drug development. Its ability to bind specifically to target molecules has been leveraged in the design of novel drug delivery systems. For instance, researchers have utilized this compound to develop targeted nanoparticles that can deliver therapeutic agents directly to cancer cells while minimizing side effects on healthy tissues. The maleimide group's reactivity has been particularly useful in conjugating small molecule drugs with larger carrier molecules, enhancing their stability and bioavailability.

Another notable application of Cyanine-3-maleimide is in the realm of biosensors. The compound's fluorescence properties make it an ideal candidate for developing highly sensitive detection systems for various biological markers. Recent studies have demonstrated its effectiveness in detecting pathogenic bacteria and viruses by binding to specific proteins on their surfaces. This has significant implications for diagnostic applications, where rapid and accurate detection is crucial.

The compound's utility extends to advanced imaging techniques as well. Researchers have employed Cyanine-3-maleimide in fluorescence microscopy to visualize cellular processes with high resolution. Its near-infrared absorption spectrum allows for deep tissue penetration, making it particularly useful for in vivo imaging studies. This capability has been instrumental in understanding complex biological systems and tracking dynamic processes within living organisms.

In addition to its imaging applications, Cyanine-3-maleimide has found use in the study of protein-protein interactions. The maleimide group's ability to form stable disulfide bonds with thiol-containing proteins has enabled researchers to map out interaction networks with unprecedented detail. This has provided valuable insights into the mechanisms underlying various diseases and has facilitated the identification of potential therapeutic targets.

The synthesis of Cyanine-3-maleimide (CAS No. 1657076-80-6) involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the formation of the cyanine core through condensation reactions involving cyano-substituted aromatic compounds. Subsequently, the maleimide group is introduced through cyclization reactions under controlled acidic or basic conditions. The final product is purified through column chromatography or recrystallization methods to ensure high purity and yield.

The chemical stability of Cyanine-3-maleimide is another critical factor that contributes to its widespread use. The compound exhibits good stability under physiological conditions, making it suitable for biological applications without degradation. However, its sensitivity to light and oxygen must be taken into account when handling and storing the compound to prevent photobleaching and oxidation.

The future prospects for Cyanine-3-maleimide are promising, with ongoing research exploring new applications and improvements in its synthesis and functionality. One area of interest is the development of novel derivatives that enhance its solubility and biocompatibility further. These advancements could open up new avenues for drug delivery and therapeutic interventions.

In conclusion, Cyanine-3-maleimide (CAS No. 1657076-80-6) is a versatile compound with significant implications in biochemical research and pharmaceutical development. Its unique combination of fluorescence properties and reactivity makes it an invaluable tool for imaging, drug delivery, biosensing, and studying protein interactions. As research continues to uncover new applications for this compound, its importance in advancing our understanding of biological systems is likely to grow even further.